Cas no 923690-21-5 (5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine
• CAS No: 923690-21-5
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• MDL: MFCD08444640
• CID: 5226712
• Update Time: 2026-03-07

5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-[(2,5-dimethylphenyl)methyl]-
• 5-(2,5-Dimethylbenzyl)thiazol-2-amine
• 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine

• MDL： MFCD08444640
• Inchi： 1S/C12H14N2S/c1-8-3-4-9(2)10(5-8)6-11-7-14-12(13)15-11/h3-5,7H,6H2,1-2H3,(H2,13,14)
• InChI Key： TYVJYOCDMLGBLE-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC(C)=CC=C2C)=CN=C1N

Additional information on 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine

Introduction to 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine (CAS No. 923690-21-5)

5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine, identified by the chemical registration number CAS No. 923690-21-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a thiazole core substituted with a 2,5-dimethylphenyl group and an amine functional group at the 2-position of the thiazole ring. The structural motif of this compound suggests potential biological activity, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine consists of a fused thiazole-thiophene system, which is known to exhibit diverse pharmacological properties. The presence of the 2,5-dimethylphenyl moiety enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly relevant in the design of small-molecule drugs targeting intracellular pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine with various biological targets. Studies indicate that this compound may interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The thiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, which are attributed to its ability to modulate the activity of key signaling pathways.

In addition to its potential therapeutic applications, 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine has been explored in preclinical studies for its role in modulating central nervous system (CNS) activity. The structural similarity to known CNS-active compounds suggests that this molecule may influence neurotransmitter systems such as serotonin and dopamine. This opens up avenues for research into potential treatments for neurological disorders like depression and anxiety.

The synthesis of 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize biological activity.

Pharmaceutical companies and academic institutions are increasingly focusing on heterocyclic compounds due to their diverse biological activities and structural versatility. 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine exemplifies the importance of heterocyclic chemistry in drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.

The use of high-throughput screening (HTS) technologies has accelerated the identification of bioactive compounds like 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine. By systematically testing large libraries of compounds against various biological targets, researchers can rapidly identify lead candidates for further optimization. This approach has been instrumental in identifying new therapeutic entities that address unmet medical needs.

Future research directions for 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine include exploring its mechanism of action in detail and evaluating its potential in clinical trials. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic efficacy and safety profile. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating preclinical findings into effective treatments for human diseases.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and innovation. 5-(2,5-dimethylphenyl)methyl-1,3-thiazol-2-amine represents a promising example of how structural diversity can lead to discovery of new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely to play a significant role in addressing some of the most challenging medical conditions facing society today.